Cas no 2171285-20-2 (2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-2-methylpropanoic acid)

• Product Name: 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-2-methylpropanoic acid
• CAS No: 2171285-20-2
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6411980
• PubChem ID: 165958653
• Update Time: 2025-05-26

2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-2-methylpropanoic acid
• 2171285-20-2
• 2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]-2-methylpropanoic acid
• EN300-1475990

• Inchi： 1S/C26H32N2O5/c1-4-5-10-17(15-23(29)28-26(2,3)24(30)31)27-25(32)33-16-22-20-13-8-6-11-18(20)19-12-7-9-14-21(19)22/h6-9,11-14,17,22H,4-5,10,15-16H2,1-3H3,(H,27,32)(H,28,29)(H,30,31)/t17-/m0/s1
• InChI Key： XCAXKPISRWZDAB-KRWDZBQOSA-N
• SMILES： O(C(N[C@H](CC(NC(C(=O)O)(C)C)=O)CCCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-2-methylpropanoic acid

Comprehensive Overview of 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-2-methylpropanoic acid (CAS No. 2171285-20-2)

The compound 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-2-methylpropanoic acid, identified by its CAS No. 2171285-20-2, is a specialized peptide derivative widely utilized in pharmaceutical research and bioconjugation. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it a critical intermediate in solid-phase peptide synthesis (SPPS). Researchers and industry professionals frequently search for this compound due to its role in drug development, proteomics, and biomarker discovery.

In recent years, the demand for Fmoc-protected amino acids like 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-2-methylpropanoic acid has surged, driven by advancements in peptide therapeutics and personalized medicine. This compound is particularly valued for its ability to enhance peptide stability and bioavailability, addressing common challenges in drug formulation. Its application extends to cancer research, where modified peptides are explored for targeted therapies, a topic frequently queried in scientific databases and AI-driven search platforms.

The CAS No. 2171285-20-2 is also pivotal in chemical biology, where it serves as a building block for fluorescent probes and enzyme inhibitors. Users often inquire about its synthetic pathways, purification methods, and analytical characterization techniques, reflecting the growing emphasis on quality control in research-grade chemicals. Notably, its compatibility with HPLC and mass spectrometry makes it a preferred choice for high-precision studies.

Another trending topic linked to this compound is its role in green chemistry. Researchers are increasingly exploring sustainable synthesis methods for Fmoc-amino acids to reduce environmental impact. Queries about solvent-free reactions and catalytic efficiency often highlight the intersection of peptide chemistry and eco-friendly practices. This aligns with global initiatives to minimize waste in pharmaceutical manufacturing.

From a commercial perspective, 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-2-methylpropanoic acid is supplied by leading chemical vendors with stringent certifications (e.g., GMP, ISO). Its pricing, batch variability, and scalability are common concerns among buyers, underscoring the need for transparent supply chain data. Discussions on patent status and regulatory compliance further dominate forums, especially for preclinical applications.

In summary, CAS No. 2171285-20-2 represents a versatile tool in modern science, bridging gaps between organic chemistry, biotechnology, and material science. Its relevance to high-impact research and industrial innovation ensures continued interest, making it a staple in laboratories worldwide.